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Compound of Interest

1-(3-Bromopropoxy)-4-
Compound Name:
chlorobenzene

cat. No.: B1267353

IUPAC Name: 1-(3-Bromopropoxy)-4-chlorobenzene

This technical guide provides a comprehensive overview of 1-(3-bromopropoxy)-4-
chlorobenzene, including its chemical properties, synthesis, spectral data, and its application
as a key intermediate in the development of pharmacologically active compounds. This
document is intended for researchers, scientists, and professionals in the field of drug
discovery and medicinal chemistry.

Chemical and Physical Properties

1-(3-Bromopropoxy)-4-chlorobenzene is a halogenated aromatic ether. The presence of both
a chloro and a bromo substituent, along with an ether linkage, makes it a versatile bifunctional
reagent in organic synthesis. The terminal alkyl bromide is susceptible to nucleophilic
substitution, while the aromatic chlorine can participate in various cross-coupling reactions.

Table 1: Physicochemical Properties of 1-(3-Bromopropoxy)-4-chlorobenzene
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Property Value

CAS Number 27983-04-6

Molecular Formula CoH10BrCIO

Molecular Weight 249.53 g/mol

Appearance Pale-yellow to Yellow-brown Liquid
Storage Temperature 2-8 °C

Synthesis of 1-(3-Bromopropoxy)-4-chlorobenzene

The most common and efficient method for the synthesis of 1-(3-bromopropoxy)-4-
chlorobenzene is the Williamson ether synthesis. This method involves the reaction of 4-
chlorophenol with 1,3-dibromopropane in the presence of a base.

Experimental Protocol: Williamson Ether Synthesis

Materials:

¢ 4-chlorophenol

e 1,3-dibromopropane

e Anhydrous potassium carbonate (K2COs)
o Potassium iodide (KI) (catalytic amount)
o Acetone (anhydrous)

o Toluene

« Silica gel for column chromatography
Procedure:

e To a suspension of anhydrous potassium carbonate and a catalytic amount of potassium
iodide in acetone, add 1,3-dibromopropane.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heat the mixture to reflux.

A solution of 4-chlorophenol in acetone is then added dropwise over a period of time.

Continue refluxing the reaction mixture for several hours until the reaction is complete
(monitoring by TLC).

After completion, the reaction mixture is filtered while hot to remove the inorganic salts.

The filtrate is then concentrated under reduced pressure to remove the acetone.

The resulting residue is purified by column chromatography on silica gel using a suitable
eluent system (e.g., toluene or a hexane/ethyl acetate gradient) to yield 1-(3-
bromopropoxy)-4-chlorobenzene as a pale yellow oil.
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Reactants Reagents & Solvent

4-Chlorophenol 1,3-Dibromopropane K2COs (Base) KI (Catalyst) Acetone (Solvent)

Purification

olumn Chromatography

1-(3-Bromopropoxy)-4-chlorobenzene
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1-(3-Bromopropoxy)-4-chlorobenzene

v

Nucleophilic Substitution
with Piperazine derivative

'

1-(3-(Piperazin-1-yl)propoxy)-4-chlorobenzene
derivative

Buchwald-Hartwig Amination
with Naphthylamine derivative

Naftopidil Analogue
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1-(3-Bromopropoxy)-4-chlorobenzene

Grignard Formation

& Quenching

Functionalized Intermediate

Conversion to Phenol

'

Substituted Phenol

Reaction with

Epichlorohydrin

Glycidyl Ether Intermediate
(for Befunolol Analogues)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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